Cas no 2060043-37-8 (2,2,4-trimethylpiperidine hydrochloride)

• Product Name: 2,2,4-trimethylpiperidine hydrochloride
• CAS No: 2060043-37-8
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD28895571
• CID: 4635632
• PubChem ID: 122714132
• Update Time: 2025-05-21

2,2,4-trimethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,4-Trimethylpiperidine Hydrochloride
• 2,2,4-trimethylpiperidine hydrochloride

• MDL： MFCD28895571
• Inchi： 1S/C8H17N.ClH/c1-7-4-5-9-8(2,3)6-7;/h7,9H,4-6H2,1-3H3;1H
• InChI Key： UGUCTFHRCMZNPM-UHFFFAOYSA-N
• SMILES： CC1(NCCC(C)C1)C.Cl

Additional information on 2,2,4-trimethylpiperidine hydrochloride

Comprehensive Overview of 2,2,4-Trimethylpiperidine Hydrochloride (CAS No. 2060043-37-8): Properties, Applications, and Industry Insights

2,2,4-Trimethylpiperidine hydrochloride (CAS 2060043-37-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a piperidine derivative, it serves as a versatile building block in synthetic chemistry, particularly in the development of bioactive molecules. The compound's trimethyl-substituted ring system enhances its stability and lipophilicity, making it valuable for drug design and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "CAS 2060043-37-8 solubility data," reflecting demand for precise physicochemical parameters. The hydrochloride salt form improves water solubility compared to the free base, addressing formulation challenges in pharmaceutical intermediates.

From a synthetic perspective, 2,2,4-trimethylpiperidine HCl demonstrates remarkable utility in asymmetric catalysis and chiral auxiliary applications. Its sterically hindered nitrogen center participates selectively in N-alkylation reactions, while the methyl groups influence conformational control—a feature exploited in stereoselective synthesis. These characteristics align with current industry priorities for sustainable synthetic routes and atom-efficient methodologies.

Analytical studies reveal that 2060043-37-8 exhibits excellent thermal stability (decomposition >200°C), making it suitable for high-temperature reactions. Chromatographic data shows >98% purity in commercial samples, with HPLC methods increasingly optimized for quality control—addressing common search queries like "HPLC method for 2,2,4-trimethylpiperidine analysis." The compound's proton NMR spectrum displays distinct methyl singlet signals at 1.0-1.2 ppm, serving as a fingerprint for identity confirmation.

In material science, the trimethylpiperidine scaffold contributes to ionic liquid formulations and polymeric stabilizers. Its rigid cyclohexane-like structure modifies polymer chain mobility, answering industry demands for "thermal-resistant additives." Patent literature highlights its incorporation in advanced electrolyte systems for energy storage devices—a hotspot aligning with renewable energy research trends.

Regulatory-compliant handling of 2,2,4-trimethylpiperidine hydrochloride requires attention to its hygroscopic nature. Best practices recommend argon-purged storage to maintain stability, addressing frequently asked questions about "long-term storage of piperidine salts." The compound's LD50 data (oral rat >500 mg/kg) supports its classification as a standard laboratory reagent under proper ventilation protocols.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-C coupling reactions central to API manufacturing. This connects to trending searches for "cost-effective catalytic systems" in pharmaceutical production. Recent studies also explore its potential in supramolecular chemistry as a hydrogen bond acceptor, expanding utility in molecular recognition systems.

The global market for piperidine derivatives like 2060043-37-8 reflects 6.8% CAGR growth (2023-2030), driven by small molecule drug development. Suppliers increasingly provide custom synthesis services and GMP-grade batches to meet diverse research needs. Analytical certificates now routinely include residual solvent profiles and heavy metal specifications—key quality indicators for users searching "pharma-grade piperidine suppliers."

Innovative purification techniques such as crystallization optimization have improved yields to >85%, addressing industrial concerns about "scaling up nitrogen heterocycles." Computational chemistry studies predict favorable ADME properties for derivatives, explaining rising interest in "2,2,4-TMP structure-activity relationships." These developments position the compound as a strategic asset in fragment-based drug discovery pipelines.

Environmental considerations have prompted studies on biodegradation pathways of trimethylpiperidine compounds, with OECD 301 tests showing >60% mineralization in 28 days—a critical metric for researchers evaluating "green chemistry metrics." The hydrochloride salt's aqueous solubility (23 g/L at 25°C) facilitates waste stream management compared to hydrophobic analogs.